Cas no 1609403-35-1 (N-(5-bromo-2-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide)

• Product Name: N-(5-bromo-2-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide
• CAS No: 1609403-35-1
• MF: C₁₂H₁₉Br₂NO₂
• MW: 369.092762231827
• MDL: MFCD13186446
• CID: 4608516
• Update Time: 2025-08-05

N-(5-bromo-2-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(5-bromo-2-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide

• MDL： MFCD13186446
• Inchi： 1S/C12H18BrNO2.BrH/c1-9(8-15-2)14-7-10-6-11(13)4-5-12(10)16-3;/h4-6,9,14H,7-8H2,1-3H3;1H
• InChI Key： YRQXUKQMUWVIFQ-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=CC=1OC)NC(C)COC.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Additional information on N-(5-bromo-2-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide

Introduction to N-(5-bromo-2-methoxybenzyl)-1-methoxy-2-propanamine Hydrobromide (CAS No. 1609403-35-1)

N-(5-bromo-2-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide, identified by the CAS registry number 1609403-35-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a brominated benzyl group, a methoxy substituent, and a propanamine moiety. The hydrobromide salt form suggests its application in acidic environments or as a stabilized form for storage and handling.

Recent advancements in organic synthesis have enabled the precise construction of such intricate molecules, leveraging cutting-edge techniques like Suzuki coupling and nucleophilic substitution. These methods allow for the controlled introduction of functional groups, ensuring high purity and reproducibility. The N-(5-bromo-2-methoxybenzyl) fragment, for instance, can be synthesized via directed metallation followed by bromination, while the 1-methoxy-2-propanamine component is typically derived from alkylation reactions involving propargyl alcohols.

The compound's structural features make it an attractive candidate for drug discovery programs targeting specific biological pathways. For instance, the presence of a methoxy group enhances lipophilicity, potentially improving bioavailability. Meanwhile, the bromine atom serves as an electron-withdrawing group, modulating the compound's electronic properties and reactivity. Recent studies have highlighted its potential as a kinase inhibitor, particularly in pathways involved in cancer cell proliferation.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure. High-resolution mass spectrometry (HRMS) has provided precise molecular weight confirmation, while ¹H NMR and ¹³C NMR spectra have elucidated the spatial arrangement of atoms within the molecule. These analyses are critical for ensuring the compound's identity and quality before it enters preclinical testing phases.

In terms of applications, N-(5-bromo-2-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide holds promise in medicinal chemistry as a lead compound for developing novel therapeutic agents. Its ability to interact with specific biological targets makes it a valuable tool in rational drug design. Additionally, its stability under various reaction conditions suggests utility in organic synthesis as an intermediate or building block for more complex molecules.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance scalability and reduce costs. Green chemistry principles are being incorporated to minimize environmental impact during production. Furthermore, efforts are underway to explore its pharmacokinetic profile and toxicity profile to assess its suitability for clinical applications.

In conclusion, N-(5-bromo-2-methoxybenzyl)-1-methoxy-2-propanamine hydrobromide (CAS No. 1609403-35-1) represents a significant advancement in organic chemistry with broad implications for drug development and material science. Its unique structure and versatile functional groups position it as a key player in future research endeavors aimed at addressing unmet medical needs.